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Compound of Interest

Compound Name:
(R)-(-)-6,6'-Dibromo-1,1'-bi-2-

naphthol

Cat. No.: B083211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for dibrominated naphthols. Due to their potential health hazards, it is imperative

that these compounds are handled with strict adherence to safety protocols to minimize risk in

a laboratory setting. This document covers toxicological data, handling and storage

procedures, emergency protocols, and detailed experimental methodologies.

Hazard Identification and Classification
Dibrominated naphthols are halogenated aromatic compounds that can pose several health

risks. The specific hazards can vary depending on the isomeric form. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a framework for

understanding these hazards.

Table 1: GHS Classification for Dibrominated Naphthol Isomers
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Isomer GHS Pictograms Hazard Statements

1,6-Dibromo-2-naphthol

H315: Causes skin irritation[1]

[2]H319: Causes serious eye

irritation[1][2]H335: May cause

respiratory irritation[1]

2,4-Dibromo-1-naphthol

H315: Causes skin

irritation[3]H319: Causes

serious eye irritation[3]

1-Bromo-2-naphthol

H302: Harmful if

swallowed[4]H315: Causes

skin irritation[4]H319: Causes

serious eye irritation[4]H335:

May cause respiratory

irritation[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of dibrominated naphthols is essential for

their safe handling and use in experiments.

Table 2: Physical and Chemical Properties of Dibrominated Naphthol Isomers
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Property
1,6-Dibromo-2-
naphthol

2,4-Dibromo-1-
naphthol

1-Bromo-2-
naphthol

CAS Number 16239-18-2[2] 2050-49-9[3] 573-97-7[4]

Molecular Formula C₁₀H₆Br₂O[1] C₁₀H₆Br₂O[3] C₁₀H₇BrO[4]

Molecular Weight 301.96 g/mol [1] 301.96 g/mol [3] 223.07 g/mol [4]

Appearance Pink powder[1]

White to light yellow to

light red powder to

crystal[5]

Powder[4]

Melting Point Not specified 106.0 to 110.0 °C[5] 78-81 °C[4]

Boiling Point Not specified Not specified Not specified

Solubility Insoluble in water Insoluble in water Not specified

Toxicological Information and Signaling Pathways
The toxicity of dibrominated naphthols is primarily attributed to their metabolism, which can

generate reactive intermediates. While specific toxicological data for all dibrominated naphthol

isomers are not extensively available, the metabolic pathway of the parent compound,

naphthalene, provides a strong model for understanding their potential toxicity.

The primary route of metabolism for naphthalene and its derivatives involves cytochrome P450

(CYP) enzymes, predominantly in the liver.[3][6] This metabolic activation can lead to the

formation of electrophilic intermediates, such as epoxides and quinones, which are responsible

for the observed toxicity.[1][7] These reactive metabolites can deplete cellular antioxidants like

glutathione (GSH), leading to oxidative stress, and can also form adducts with cellular

macromolecules, including DNA, which may result in genotoxicity.[8][9]

The proposed signaling pathway for the toxicity of dibrominated naphthols, based on

naphthalene metabolism, is illustrated below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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